Cas no 1344888-17-0 (6-Bromo-5-fluorobenzoBfuran-3(2H)-one)

• Product Name: 6-Bromo-5-fluorobenzoBfuran-3(2H)-one
• CAS No: 1344888-17-0
• MF: C₈H₄BrFO₂
• MW: 231.018565177917
• MDL: MFCD21360643
• CID: 4591161
• PubChem ID: 83234397
• Update Time: 2025-05-21

6-Bromo-5-fluorobenzoBfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluorobenzoBfuran-3(2H)-one

• MDL： MFCD21360643
• Inchi： 1S/C8H4BrFO2/c9-5-2-8-4(1-6(5)10)7(11)3-12-8/h1-2H,3H2
• InChI Key： CCLBQZQWCFUWOJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(COC=2C=1)=O)F

Computed Properties

• Exact Mass: 229.93787g/mol
• Monoisotopic Mass: 229.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-Bromo-5-fluorobenzoBfuran-3(2H)-one

6-Bromo-5-fluorobenzoBfuran-3(2H)-one: A Comprehensive Overview

6-Bromo-5-fluorobenzoBfuran-3(2H)-one (CAS No. 1344888-17-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring a bromine atom at position 6 and a fluorine atom at position 5 on the benzoBfuran ring, exhibits remarkable properties that make it a valuable component in various research and industrial applications.

The synthesis of 6-Bromo-5-fluorobenzoBfuran-3(2H)-one involves a series of intricate chemical reactions, including Friedel-Crafts alkylation, oxidation, and halogenation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its reliability for use in demanding applications. The compound's structure is particularly notable for its conjugated system, which contributes to its strong UV absorption properties. This feature has been leveraged in the development of advanced optical materials and sensors.

One of the most promising areas of research involving 6-Bromo-5-fluorobenzoBfuran-3(2H)-one is its application in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. Researchers have also explored its ability to inhibit specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's potential as a lead molecule in drug design.

In addition to its pharmacological applications, 6-Bromo-5-fluorobenzoBfuran-3(2H)-one has found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and mechanical stability of the resulting materials. This has opened new avenues for its application in flexible electronics and energy storage devices.

The environmental impact of 6-Bromo-5-fluorobenzoBfuran-3(2H)-one has also been a topic of interest among researchers. While the compound itself is not classified as hazardous under standard conditions, its synthesis and disposal require careful consideration to minimize ecological risks. Efforts are underway to develop sustainable production methods that reduce waste generation and energy consumption during the manufacturing process.

From a structural perspective, 6-Bromo-5-fluorobenzoBfuran-3(2H)-one exhibits a high degree of symmetry, which contributes to its stability under various chemical conditions. This property makes it highly suitable for use in demanding environments, such as high-temperature applications or reactive chemical systems. The compound's resistance to photodegradation further enhances its appeal for use in outdoor applications, such as coatings and protective films.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 6-Bromo-5-fluorobenzoBfuran-3(2H)-one, enabling researchers to predict its reactivity under different conditions with greater accuracy. Advanced quantum mechanical models have revealed that the compound's aromaticity plays a crucial role in determining its chemical reactivity and thermal stability. These insights have paved the way for more efficient synthesis routes and improved material performance.

In conclusion, 6-Bromo-5-fluorobenzoBfuran-3(2H)-one (CAS No. 1344888-17-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, ensure that this compound will continue to play a pivotal role in driving innovation across various industries.